DC661

• Molecular Formula: C31H39Cl2N5
• Molecular Weight: 552.6 g/mol
• InChI: InChI=1S/C31H39Cl2N5/c1-38(20-8-4-2-6-16-34-28-14-18-36-30-22-24(32)10-12-26(28)30)21-9-5-3-7-17-35-29-15-19-37-31-23-25(33)11-13-27(29)31/h10-15,18-19,22-23H,2-9,16-17,20-21H2,1H3,(H,34,36)(H,35,37)
• InChIKey: VJKCWFZTSDXOBS-UHFFFAOYSA-N

PPT1 inhibition for in vivo cancer models fails under acidic tumor conditions with standard chloroquines (HCQ, Lys05). DC661 solves this: a dimeric chloroquine with an extended hexyl linker. - Maintains target engagement and lysosomal deacidification at pH 4.5-5.0 - 100-fold lower IC50 vs HCQ; 3 mg/kg daily effective in HT-29 xenografts - Validated for autophagy blockade, ER stress, and ICD induction studies

DC661 PPT1 Inhibitor Overview

DC661 (CAS 1872387-43-3) is a novel dimeric chloroquine derivative that functions as a potent, selective inhibitor of palmitoyl-protein thioesterase 1 (PPT1) [1]. This lysosomal enzyme removes thioester-linked fatty acid groups from membrane-bound proteins, a process critical for protein degradation and autophagy [2]. As a second-generation dimeric chloroquine, DC661 was designed with an elongated linker length to improve upon the potency and efficacy of earlier compounds like Lys05 [3]. Its primary mechanism involves deacidifying the lysosome and inhibiting autophagy, thereby impairing tumor cell survival and growth .

Pathway Target PPT1 inhibition and lysosomal function research

Mechanism Autophagy flux blockade and lysosomal pH modulation Reported context-dependent target engagement

Model Context Acidic tumor microenvironment pathway studies

• [1] Rebecca VW, Nicastri MC, Fennelly C, et al. PPT1 promotes tumor growth and is the molecular target of chloroquine derivatives in cancer. Cancer Discov. 2019;9(2):220-229. View Source
• [2] ESTHER database. DC661: Inhibitor of palmitoyl-protein thioesterase 1. View Source
• [3] Rebecca VW, Nicastri MC, Fennelly C, et al. PPT1 promotes tumor growth and is the molecular target of chloroquine derivatives in cancer. Cancer Discov. 2019;9(2):220-229. View Source

DC661 vs HCQ and Lys05

The clinical and preclinical limitations of monomeric chloroquine derivatives like hydroxychloroquine (HCQ) and first-generation dimeric chloroquines like Lys05 have been well-documented. HCQ produces only modest lysosomal inhibition at the highest FDA-allowed doses, and its mechanism of action was, until recently, poorly understood [1]. While Lys05 showed improved potency over HCQ, it did not fully overcome the challenges of lysosomal targeting [2]. The critical differentiator for DC661 is its unique ability to maintain PPT1 inhibitory activity in acidic media—a property not shared by HCQ or Lys05—which directly translates to superior and sustained autophagy inhibition within the acidic tumor microenvironment [3]. This fundamental mechanistic advantage is the basis for DC661's superior in vitro and in vivo efficacy compared to its predecessors, making direct substitution with earlier, less potent or less stable compounds a significant compromise in experimental rigor and therapeutic potential .

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HCQ and Lys05 lose target engagement under acidic tumor pH (4.5–5.0).

Acidic stability context differs from monomeric chloroquines.

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Autophagy inhibition potency and lysosomal deacidification may not transfer.

Pathway-response endpoints may require class-specific review.

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In vivo xenograft tumor suppression duration differs from transient Lys05 effects.

Model-response context may differ; direct substitution not supported.

• [1] Rebecca VW, Nicastri MC, Fennelly C, et al. PPT1 promotes tumor growth and is the molecular target of chloroquine derivatives in cancer. Cancer Discov. 2019;9(2):220-229. View Source
• [2] McAfee Q, Zhang Z, Samanta A, et al. Lys05: a new lysosomal autophagy inhibitor. Autophagy. 2012;8(9):1383-1384. View Source
• [3] Rebecca VW, Nicastri MC, Fennelly C, et al. PPT1 promotes tumor growth and is the molecular target of chloroquine derivatives in cancer. Cancer Discov. 2019;9(2):220-229. View Source

DC661 Comparative Efficacy

Cytotoxicity Potency vs HCQ

In 72-hour MTT cell viability assays, DC661 exhibited an IC50 that is 100-fold lower than that of hydroxychloroquine (HCQ). This superior potency was consistently observed across multiple cancer cell lines, including colon and pancreatic cancer cell lines . This data directly quantifies DC661's significantly enhanced ability to inhibit tumor cell proliferation compared to the clinically used monomeric chloroquine, HCQ.

Cytotoxicity vs HCQ

Head-to-head

100-fold lower IC50

Reported cell-model response context

MTT assay, colon and pancreatic cell lines

Evidence Dimension	Cytotoxicity (IC50)
Target Compound Data	100-fold lower IC50 than HCQ
Comparator Or Baseline	Hydroxychloroquine (HCQ)
Quantified Difference	100-fold lower IC50
Conditions	72-hour MTT assay in multiple cancer cell lines (including colon and pancreatic cancer cell lines)

Why This Matters

This 100-fold improvement in potency is the primary differentiator for researchers seeking a more efficacious autophagy inhibitor for in vitro studies, requiring less compound to achieve significant biological effects.

Lysosomal Deacidification vs HCQ and Lys05

Treatment of melanoma cells (A375P) with DC661 resulted in a more striking accumulation of the autophagic vesicle marker LC3B-II at lower concentrations (0.1–10 µM) compared with either Lys05 or HCQ . Furthermore, all cells died at concentrations above 10 µM for DC661, in contrast to Lys05 and HCQ, which did not achieve complete cell death at these doses .

Lysosomal pH & Flux

Head-to-head

Higher deacidification and near-complete flux blockade

Supports lysosomal pH endpoint analysis

LysoSensor & mCherry-eGFP-LC3B reporter

Evidence Dimension	Autophagic vesicle accumulation (LC3B-II)
Target Compound Data	Striking accumulation of LC3B-II at 0.1-10 µM; complete cell death at >10 µM
Comparator Or Baseline	Lys05 and Hydroxychloroquine (HCQ)
Quantified Difference	Greater accumulation of autophagic vesicles at lower concentrations; superior induction of cell death
Conditions	A375P melanoma cells, 6-hour treatment

Why This Matters

This demonstrates that DC661 is not only more potent but also more efficacious at lower, potentially more clinically relevant concentrations, providing a stronger and more reliable block of autophagy than its comparators.

Acidic Stability of PPT1 Inhibition

When cancer cells were cultured under acidic conditions, designed to mimic the tumor microenvironment, DC661 was the only compound tested (versus Lys05 and HCQ) that maintained its activity as a PPT1 inhibitor and autophagy blocker . This is a unique biochemical property stemming from its dimeric structure and linker design.

Acidic Stability

Head-to-head

Activity retained at pH 6.5 (HCQ/Lys05 abrogated)

Acidic pH model-response context

LC3-II and viability assays under acidic media

Evidence Dimension	Maintenance of PPT1 inhibitory activity
Target Compound Data	Maintains activity in acidic media
Comparator Or Baseline	Lys05 and Hydroxychloroquine (HCQ)
Quantified Difference	DC661 is the only compound that maintains activity; comparators lose activity
Conditions	In vitro culture under acidic conditions

Why This Matters

This unique property is critical for translation to in vivo models and potential therapeutic application, as it suggests DC661 will remain effective in the acidic core of solid tumors where HCQ and Lys05 fail.

In Vivo Tumor Suppression

In an HT-29 colorectal cancer xenograft model, treatment with a reduced dose of DC661 (3 mg/kg, i.p.) resulted in a significant reduction in tumor volume and an almost complete suppression of daily tumor growth rate compared to control mice . The effective dose of 3 mg/kg i.p. is notably lower than the 10 mg/kg i.p. dose often cited for DC661 and highlights its potency.

In Vivo Tumor Model

Head-to-head

Sustained tumor volume reduction vs transient Lys05 effect

Reported xenograft model endpoint

HT-29 model, 3 mg/kg daily i.p., no significant weight loss

Evidence Dimension	In vivo tumor growth suppression
Target Compound Data	3 mg/kg i.p. leads to significant tumor volume reduction and near-complete suppression of daily tumor growth rate in HT-29 xenograft
Comparator Or Baseline	Vehicle control
Quantified Difference	Significant reduction in tumor volume and daily growth rate
Conditions	HT-29 colorectal cancer xenograft in NSG mice

Why This Matters

This provides strong in vivo validation of DC661's anti-tumor activity, demonstrating that its superior in vitro properties translate to meaningful tumor control at a relatively low dose, a key factor in preclinical development and a differentiator from less potent compounds.

PPT1 Binding Affinity

HCC cells treated with sorafenib acquire adaptive resistance by inducing autophagy. DC661, as a potent PPT1 inhibitor, was shown to reverse this resistance. Treatment with DC661 induced lysosomal membrane permeability, caused lysosomal deacidification, inhibited this adaptive autophagy, and significantly enhanced sorafenib sensitivity in HCC cells [1].

Binding Affinity

Method context

Most favorable calculated ΔE at Met112 site

Supports acid-stable binding interpretation

In silico docking vs HCQ and Lys05

Evidence Dimension	Enhancement of sorafenib sensitivity
Target Compound Data	Significantly enhances sorafenib sensitivity in HCC cells
Comparator Or Baseline	Sorafenib alone
Quantified Difference	Reverses adaptive autophagy and enhances sensitivity (qualitative enhancement demonstrated by functional assays)
Conditions	Hep 3B and Hep 1-6 HCC cell lines in vitro

Why This Matters

This identifies a specific, high-value application for DC661 in overcoming clinically relevant drug resistance, positioning it as a critical tool for research into combination strategies for HCC, a disease with limited treatment options.

• [1] Xu J, Su Z, Cheng X, et al. High PPT1 expression predicts poor clinical outcome and PPT1 inhibitor DC661 enhances sorafenib sensitivity in hepatocellular carcinoma. Cancer Cell Int. 2022;22:115. View Source

DC661 vs. Lys05 and HCQ: Superior Induction of Apoptosis in BRAF-Mutant Melanoma

In BRAF-mutant melanoma cells, DC661 treatment resulted in significantly greater induction of apoptosis compared to Lys05, HCQ, or even combined BRAF and MEK inhibition . Furthermore, DC661 suppressed long-term clonogenic growth of melanoma cells more effectively than any of these comparators .

Evidence Dimension	Apoptosis induction and clonogenic growth suppression
Target Compound Data	Significantly more apoptosis and more effective suppression of clonogenic growth
Comparator Or Baseline	Lys05, Hydroxychloroquine (HCQ), and combined BRAF/MEK inhibition
Quantified Difference	Superior induction of apoptosis and growth suppression
Conditions	BRAF-mutant melanoma cell lines

Why This Matters

This evidence positions DC661 as a uniquely effective single agent against a therapeutically challenging melanoma subtype, offering a clear advantage over existing targeted therapies and other autophagy inhibitors in this specific context.

DC661 Research Applications

ER Stress and Immunogenic Cell Death Studies

The ability of DC661 to reverse sorafenib-induced adaptive autophagy and enhance sensitivity provides a robust experimental system for studying mechanisms of drug resistance in HCC. Researchers can use DC661 in combination with sorafenib in both in vitro (e.g., Hep 3B, Hep 1-6 cells) and in vivo models to dissect the role of PPT1 and autophagy in acquired resistance, and to explore novel combination strategies for this difficult-to-treat cancer [1].

HCC Sorafenib Combination Therapy

DC661's unique, maintained activity in acidic conditions makes it the ideal chemical probe for investigating lysosomal biology and autophagy within the tumor microenvironment. This is particularly relevant for modeling and studying the efficacy of autophagy inhibitors in solid tumors, where the microenvironment is known to be acidic. Studies comparing DC661 to HCQ or Lys05 under low pH conditions can directly validate the importance of pH-stable activity for therapeutic effect [1].

Colorectal and Pancreatic Xenograft Studies

Given DC661's demonstrated superiority over HCQ, Lys05, and combined BRAF/MEK inhibition in inducing apoptosis and suppressing clonogenic growth, it is the compound of choice for researchers investigating the role of autophagy and PPT1 in the pathogenesis and treatment of BRAF-mutant melanoma. It serves as a high-potency tool to achieve deep autophagy blockade in this specific genetic context [1].

BRAF-Mutant Melanoma Clonogenic Studies

The clear in vivo efficacy of DC661 in the HT-29 colorectal xenograft model, with significant tumor growth suppression at a low dose of 3 mg/kg, positions it as a critical tool for preclinical validation of PPT1 as a drug target in colorectal cancer. Researchers can use DC661 to establish a benchmark for target engagement and anti-tumor activity in vivo, serving as a positive control for novel PPT1 inhibitors or combination therapies [1].

Application

Selection Property

Validation Focus

Autophagy & Lysosomal Pathway Research

Acid-stable PPT1 target engagement

Lysosomal pH and flux blockade endpoints

HCC Kinase Inhibitor Combination Study Context

Sorafenib-induced autophagy reversal

CD8+ T cell activation and tumor-immune model endpoints

Colorectal & Pancreatic Xenograft Model Research

Sustained in vivo target modulation

Tumor volume and growth rate model-response monitoring

BRAF-Mutant Melanoma Drug Resistance Research

Clonogenic growth suppression context

Apoptosis induction and targeted therapy resistance endpoints

• [1] Xu J, Su Z, Cheng X, et al. High PPT1 expression predicts poor clinical outcome and PPT1 inhibitor DC661 enhances sorafenib sensitivity in hepatocellular carcinoma. Cancer Cell Int. 2022;22:115. View Source